Cas no 126502-10-1 (Inosine,2',3'-dideoxy-6-thio- (9CI))
126502-10-1 structure
Product Name:Inosine,2',3'-dideoxy-6-thio- (9CI)
CAS No:126502-10-1
MF:C10H12N4O2S
MW:252.292880058289
CID:170932
PubChem ID:3000257
Update Time:2025-04-19
Inosine,2',3'-dideoxy-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Inosine,2',3'-dideoxy-6-thio- (9CI)
- 9-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
- [(2S,5R)-5-(6-sulfanyl-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
- 2-furanmethanol, tetrahydro-5-(6-mercapto-9H-purin-9-yl)-, (2S,5R)-
- 6-Thiolpurine-2',3'-dideoxyriboside
- DTXSID30155198
- TPDDR
- dd6MP
- 6-SH-ddP
- 6-Mercapto-ddP
- 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purine-6-thione
- 6-Thiopurine-2',3'-dideoxyriboside
- 2',3'-Dideoxy-6-thio-inosine
- 126502-10-1
- CHEMBL311888
- 9-(2,3-Dideoxy-beta-D-ribofuranosyl)-6-mercaptopurine
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- Inchi: 1S/C10H12N4O2S/c15-3-6-1-2-7(16-6)14-5-13-8-9(14)11-4-12-10(8)17/h4-7,15H,1-3H2,(H,11,12,17)/t6-,7+/m0/s1
- InChI Key: OTMDHMUDOABXMY-NKWVEPMBSA-N
- SMILES: S=C1C2=C(NC=N1)N(C=N2)[C@H]1CC[C@@H](CO)O1
Computed Properties
- Exact Mass: 252.06809681g/mol
- Monoisotopic Mass: 252.06809681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
Inosine,2',3'-dideoxy-6-thio- (9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
126502-10-1 (Inosine,2',3'-dideoxy-6-thio- (9CI)) Related Products
- 2239-64-7(6-Mercapto-9-(2'-deoxy-b-D-ribofuranosyl)purine)
- 2946-43-2(6H-Purine-6-thione,9-(6-deoxy-b-D-allofuranosyl)-1,9-dihydro-)
- 10300-25-1(Inosine,3'-O-methyl-6-thio- (9CI))
- 18520-89-3(9H-Purine-6-thiol, 9-b-D-xylopyranosyl- (8CI))
- 2946-46-5(9H-Purine-6(1H)-thione, 9-(2-deoxy-a-D-erythro-pentofuranosyl)- (7CI,8CI))
- 13039-46-8(Inosine,2'-O-methyl-6-thio- (9CI))
- 27894-33-3(9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI))
- 28069-17-2(6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-)
- 15639-75-5(6H-Purine-6-thione,1,9-dihydro-9-b-L-ribofuranosyl-)
- 18520-79-1(6H-Purine-6-thione, 9-a-D-arabinopyranosyl-1,9-dihydro-(9CI))
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